Cas no 1458630-80-2 (benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate)

• Product Name: benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate
• CAS No: 1458630-80-2
• MF: C₁₃H₁₈ClNO₄S
• MW: 319.8043217659
• CID: 6424343
• PubChem ID: 72193206
• Update Time: 2025-06-10

benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate
• 1458630-80-2
• benzyl N-[4-(chlorosulfonyl)-2-methylbutan-2-yl]carbamate
• EN300-1440457

• Inchi： 1S/C13H18ClNO4S/c1-13(2,8-9-20(14,17)18)15-12(16)19-10-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3,(H,15,16)
• InChI Key： BPVAOWGYAHQVFC-UHFFFAOYSA-N
• SMILES： ClS(CCC(C)(C)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 319.0645069g/mol
• Monoisotopic Mass: 319.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate

Comprehensive Overview of Benzyl N-4-(Chlorosulfonyl)-2-Methylbutan-2-Ylcarbamate (CAS No. 1458630-80-2)

Benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate (CAS No. 1458630-80-2) is a specialized organic compound widely recognized for its unique chemical properties and applications in pharmaceutical and agrochemical research. This compound, characterized by its chlorosulfonyl and carbamate functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 2-methylbutan-2-yl backbone, offers versatility in modular drug design, making it a focal point for researchers exploring novel therapeutic agents.

In recent years, the demand for high-purity intermediates like benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate has surged, driven by advancements in targeted drug delivery and green chemistry. Researchers are particularly interested in its role in prodrug development, where its sulfonyl chloride moiety enables selective conjugation with bioactive molecules. This aligns with the growing trend of precision medicine, where tailored molecular architectures are essential for minimizing off-target effects.

The compound’s CAS No. 1458630-80-2 is frequently searched in academic and industrial databases, reflecting its relevance in peptide coupling and enzyme inhibition studies. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity, ensuring compliance with stringent regulatory standards. Moreover, its stability under controlled conditions makes it a reliable candidate for high-throughput screening platforms.

From an environmental perspective, the synthesis of benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate is being optimized to reduce waste generation, aligning with the principles of sustainable chemistry. Innovations in catalytic processes and solvent-free reactions have significantly improved its production efficiency, addressing concerns about resource conservation. These developments resonate with the broader scientific community’s emphasis on eco-friendly synthesis and circular economy practices.

In the context of intellectual property, patents involving CAS No. 1458630-80-2 often highlight its utility in bioconjugation and prodrug activation. Its modular design allows for rapid derivatization, a feature highly valued in combinatorial chemistry. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s adaptability positions it as a valuable building block for lead optimization.

Looking ahead, the compound’s potential in biomaterials and nanotechnology applications is under exploration. Its ability to form stable linkages with polymers and nanoparticles opens avenues for smart drug carriers and diagnostic probes. Such interdisciplinary applications underscore its significance beyond traditional synthetic chemistry, catering to the evolving needs of personalized healthcare and advanced material sciences.